Cas no 2229169-16-6 (5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229169-16-6
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 6367695
• PubChem ID: 165704535
• Update Time: 2025-05-27

5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid
• 2229169-16-6
• EN300-1864928

• Inchi： 1S/C15H15NO3/c17-14(18)12-10-13(19-16-12)15(8-4-5-9-15)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H,17,18)
• InChI Key： VDAUUDNSILTVNQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid (CAS: 2229169-16-6)

The compound 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid (CAS: 2229169-16-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid as a promising scaffold for the development of novel small-molecule inhibitors. Its oxazole core, combined with the phenylcyclopentyl moiety, offers a versatile platform for structural modifications, enabling the fine-tuning of pharmacological properties. Researchers have successfully synthesized derivatives of this compound, demonstrating enhanced selectivity and potency against specific biological targets.

In a study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on a range of enzymes implicated in inflammatory pathways. The results indicated that 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid exhibits moderate to strong inhibition of key inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic profile.

Another area of interest is the compound's potential application in oncology. Preliminary data from cell-based assays have shown that certain derivatives of 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid can induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. These findings open new avenues for the development of targeted cancer therapies, although extensive preclinical studies are required to confirm efficacy and safety.

The synthesis of 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid has also been optimized in recent years, with researchers developing more efficient and scalable routes. A recent patent application describes a novel catalytic method that significantly reduces the number of steps and improves yield, making the compound more accessible for large-scale production and further research.

In conclusion, 5-(1-phenylcyclopentyl)-1,2-oxazole-3-carboxylic acid (CAS: 2229169-16-6) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Ongoing research is expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for future clinical applications.